Cas no 917870-81-6 (Benzenamine, 2-bromo-N-butyl-N-ethyl-)
917870-81-6 structure
Product Name:Benzenamine, 2-bromo-N-butyl-N-ethyl-
CAS No:917870-81-6
MF:C12H18BrN
MW:256.182022571564
CID:783722
PubChem ID:71428268
Update Time:2025-04-19
Benzenamine, 2-bromo-N-butyl-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-bromo-N-butyl-N-ethyl-
- 2-bromo-N-butyl-N-ethylaniline
- 917870-81-6
- DTXSID50846995
-
- Inchi: 1S/C12H18BrN/c1-3-5-10-14(4-2)12-9-7-6-8-11(12)13/h6-9H,3-5,10H2,1-2H3
- InChI Key: MCZGDVBPSWPMTP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N(CC)CCCC
Computed Properties
- Exact Mass: 255.06226g/mol
- Monoisotopic Mass: 255.06226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 2-bromo-N-butyl-N-ethyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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